2-(Butylsulfanyl)acetohydrazide

• Molecular Formula: C6H14N2OS
• Molecular Weight: 162.26 g/mol
• IUPAC Name: 2-butylsulfanylacetohydrazide
• InChI: InChI=1S/C6H14N2OS/c1-2-3-4-10-5-6(9)8-7/h2-5,7H2,1H3,(H,8,9)
• InChI Key: OXGWCYHGTFKMLY-UHFFFAOYSA-N
• SMILES: CCCCSCC(=O)NN

Description

2-(Butylsulfanyl)acetohydrazide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in several studies.

Mechanism of Action

The exact mechanism of action of 2-(Butylsulfanyl)acetohydrazide is not well understood. However, it is believed to work by scavenging free radicals and reducing oxidative stress. It has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
2-(Butylsulfanyl)acetohydrazide has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various cell and animal models. It has also been shown to have neuroprotective effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(Butylsulfanyl)acetohydrazide in lab experiments is its antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. However, one of the limitations is that its exact mechanism of action is not well understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-(Butylsulfanyl)acetohydrazide. One direction is to further investigate its antioxidant and anti-inflammatory properties and its potential use in the treatment of various diseases. Another direction is to investigate its potential use as a metal ion chelator and as a ligand in coordination chemistry. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

2-(Butylsulfanyl)acetohydrazide can be synthesized using various methods. One of the methods involves the reaction of 2-bromoacetophenone with butylthiol in the presence of sodium hydride, followed by the reaction with hydrazine hydrate. Another method involves the reaction of 2-acetylthiophene with butylhydrazine in the presence of acetic acid. Both methods have been used to synthesize this compound with high yields.

Scientific Research Applications

2-(Butylsulfanyl)acetohydrazide has been studied for its potential applications in scientific research. It has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. It has also been studied for its potential use as a metal ion chelator and as a ligand in coordination chemistry.